Cas no 63165-49-1 (Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-)

• Product Name: Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-
• CAS No: 63165-49-1
• MF: C₇HBr₄FO₂
• MW: 455.696042776108
• CID: 1645767
• Update Time: 2024-09-12

Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-

• Inchi： 1S/C7HBr4FO2/c8-2-1(7(13)14)3(9)6(12)5(11)4(2)10/h(H,13,14)
• InChI Key： ZFRXOEMMLSAXHG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Br)C(F)=C(Br)C(Br)=C1Br

Computed Properties

• Exact Mass: 451.66923

Experimental Properties

• Density: 2.666±0.06 g/cm3(Predicted)
• Melting Point: 196-198 °C
• Boiling Point: 397.9±42.0 °C(Predicted)
• PSA: 37.3
• pka: 0.54±0.10(Predicted)